Cas no 16078-63-0 (Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate)

Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate structure
16078-63-0 structure
Product Name:Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
CAS No:16078-63-0
MF:C12H13N3O2
MW:231.250522375107
MDL:MFCD18800825
CID:1040070
PubChem ID:14590586
Update Time:2025-09-26

Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
    • ethyl 3-amino-1-phenylpyrazole-4-carboxylate
    • AMY32346
    • DA-34124
    • DS-16047
    • DTXSID80561947
    • WATKLRBOWCFWFU-UHFFFAOYSA-N
    • 16078-63-0
    • EN300-7406834
    • Ethyl3-amino-1-phenyl-1H-pyrazole-4-carboxylate
    • MFCD18800825
    • AKOS016007120
    • 3-amino-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester
    • SCHEMBL2079861
    • 1H-Pyrazole-4-carboxylic acid, 3-amino-1-phenyl-, ethyl ester
    • CS-0197579
    • MDL： MFCD18800825
    • Inchi： 1S/C12H13N3O2/c1-2-17-12(16)10-8-15(14-11(10)13)9-6-4-3-5-7-9/h3-8H,2H2,1H3,(H2,13,14)
    • InChI Key： WATKLRBOWCFWFU-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1C(N)=NN(C=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 231.10100
  • Monoisotopic Mass: 231.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 70.1Ų

Experimental Properties

  • Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.28 g/l) (25 º C),
  • PSA: 70.87000
  • LogP: 1.56130

Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate Pricemore >>

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abcr
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abcr
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Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate Production Method

Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:16078-63-0)Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
Order Number:A23030
Stock Status:in Stock
Quantity:1g/5g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):212.0/636.0/1131.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:16078-63-0)Ethyl 3-amino-1-phenyl-1H-pyrazole-4-carboxylate
A23030
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):212.0/636.0/1131.0
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